Cas no 61251-41-0 (2-Butanone, 1-(1H-imidazol-1-yl)-3,3-dimethyl-1-(4-phenoxyphenoxy)-)

• Product name: 2-Butanone, 1-(1H-imidazol-1-yl)-3,3-dimethyl-1-(4-phenoxyphenoxy)-
• CAS No: 61251-41-0
• MF: C₂₁H₂₂N₂O₃
• MW: 350.41098
• CID: 487099
• PubChem ID: 13021686

2-Butanone, 1-(1H-imidazol-1-yl)-3,3-dimethyl-1-(4-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(1H-imidazol-1-yl)-3,3-dimethyl-1-(4-phenoxyphenoxy)-
• 1-imidazol-1-yl-3,3-dimethyl-1-(4-phenoxyphenoxy)butan-2-one
• 1-(1H-Imidazol-1-yl)-3,3-dimethyl-1-(4-phenoxyphenoxy)butan-2-one
• 61251-41-0
• DTXSID10515413

• Inchi： InChI=1S/C21H22N2O3/c1-21(2,3)19(24)20(23-14-13-22-15-23)26-18-11-9-17(10-12-18)25-16-7-5-4-6-8-16/h4-15,20H,1-3H3
• InChI Key： WQSWLYZXYJMPLA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)C(N1C=CN=C1)OC2=CC=C(C=C2)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 350.16316
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35